Cas no 1706461-17-7 (Methyl 6-(2-chloropropanoyl)pyridine-2-carboxylate)

• Product Name: Methyl 6-(2-chloropropanoyl)pyridine-2-carboxylate
• CAS No: 1706461-17-7
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• CID: 5462700
• Update Time: 2025-10-30

Methyl 6-(2-chloropropanoyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(2-chloropropanoyl)pyridine-2-carboxylate
• Z3064568755
• 2-Pyridinecarboxylic acid, 6-(2-chloro-1-oxopropyl)-, methyl ester
• Methyl 6-(2-chloropropanoyl)pyridine-2-carboxylate

• Inchi： 1S/C10H10ClNO3/c1-6(11)9(13)7-4-3-5-8(12-7)10(14)15-2/h3-6H,1-2H3
• InChI Key： UFOFMPBGCTXYNB-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC=C(C(=O)OC)N=1)=O

Computed Properties

• Exact Mass: 227.0349209 g/mol
• Monoisotopic Mass: 227.0349209 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 227.64
• XLogP3: 2.1
• Topological Polar Surface Area: 56.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 6-(2-chloropropanoyl)pyridine-2-carboxylate

Comprehensive Overview of Methyl 6-(2-chloropropanoyl)pyridine-2-carboxylate (CAS No. 1706461-17-7)

Methyl 6-(2-chloropropanoyl)pyridine-2-carboxylate (CAS No. 1706461-17-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine backbone and functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a methyl ester and a 2-chloropropanoyl moiety, makes it a valuable building block for designing more complex molecules. Researchers and industry professionals are increasingly exploring its potential applications, driven by the growing demand for innovative chemical solutions.

The compound's CAS number 1706461-17-7 is a critical identifier for regulatory and scientific documentation, ensuring precise communication across global research communities. As a pyridine derivative, it exhibits properties that are highly sought after in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The integration of chloropropanoyl and methyl carboxylate groups enhances its reactivity, enabling diverse synthetic pathways. This adaptability aligns with current trends in green chemistry and sustainable synthesis, where efficiency and minimal environmental impact are prioritized.

In recent years, the scientific community has shown heightened interest in Methyl 6-(2-chloropropanoyl)pyridine-2-carboxylate due to its potential role in addressing challenges such as antimicrobial resistance and crop protection. For instance, its structural motifs are being investigated for their efficacy in designing novel antibacterial agents and pesticides. These applications resonate with global concerns about food security and public health, making the compound a focal point in interdisciplinary research. Additionally, its utility in material science, particularly in the development of advanced polymers and coatings, underscores its broad relevance.

From a technical perspective, the synthesis of CAS 1706461-17-7 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced techniques such as HPLC and NMR spectroscopy are routinely employed to characterize the compound, ensuring compliance with industry standards. The growing adoption of computational chemistry tools has further accelerated its study, enabling researchers to predict its behavior and optimize synthetic routes. This synergy between experimental and theoretical approaches exemplifies modern chemical research.

The commercial availability of Methyl 6-(2-chloropropanoyl)pyridine-2-carboxylate has expanded, driven by its increasing applications. Suppliers and manufacturers emphasize quality control, offering the compound in various grades to meet diverse research needs. Its role as a pharmaceutical intermediate is particularly noteworthy, with several studies highlighting its potential in oncology and neurology. As the demand for custom synthesis and tailor-made chemicals rises, this compound is poised to play a pivotal role in innovation pipelines.

In conclusion, Methyl 6-(2-chloropropanoyl)pyridine-2-carboxylate (CAS No. 1706461-17-7) represents a compelling example of how specialized chemicals drive progress across multiple industries. Its unique properties, coupled with its applicability in cutting-edge research, make it a subject of ongoing exploration. As scientific and industrial priorities evolve, this compound is likely to remain at the forefront of chemical innovation, addressing some of the most pressing challenges of our time.